molecular formula C12H14O4 B6153905 4-[3-(methoxycarbonyl)phenyl]butanoic acid CAS No. 2084800-41-7

4-[3-(methoxycarbonyl)phenyl]butanoic acid

Cat. No. B6153905
CAS RN: 2084800-41-7
M. Wt: 222.2
InChI Key:
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 4-Methoxycarbonylphenylboronic acid, a compound with a similar structure, can be used in various chemical reactions such as the Suzuki-Miyaura cross-coupling reaction . Another study reported the catalytic protodeboronation of pinacol boronic esters .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[3-(methoxycarbonyl)phenyl]butanoic acid involves the reaction of 3-(methoxycarbonyl)benzaldehyde with 1,3-butadiene followed by oxidation to form the desired product.", "Starting Materials": [ "3-(methoxycarbonyl)benzaldehyde", "1,3-butadiene", "Oxidizing agent (e.g. potassium permanganate, sodium dichromate)" ], "Reaction": [ "Step 1: React 3-(methoxycarbonyl)benzaldehyde with 1,3-butadiene in the presence of a Lewis acid catalyst (e.g. BF3) to form 4-[3-(methoxycarbonyl)phenyl]but-3-en-2-one.", "Step 2: Oxidize 4-[3-(methoxycarbonyl)phenyl]but-3-en-2-one using an oxidizing agent (e.g. potassium permanganate, sodium dichromate) to form 4-[3-(methoxycarbonyl)phenyl]butanoic acid." ] }

CAS RN

2084800-41-7

Product Name

4-[3-(methoxycarbonyl)phenyl]butanoic acid

Molecular Formula

C12H14O4

Molecular Weight

222.2

Purity

95

Origin of Product

United States

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